Cas no 477188-49-1 ((E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477188-49-1
• MF: C₁₈H₁₂Cl₂N₄S
• MW: 387.2856798172
• CID: 6490346
• Update Time: 2025-06-08

(E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(2,4-dichlorophenyl)-α-[2-(4-methylphenyl)hydrazinylidene]-

• Inchi： 1S/C18H12Cl2N4S/c1-11-2-5-13(6-3-11)23-24-16(9-21)18-22-17(10-25-18)14-7-4-12(19)8-15(14)20/h2-8,10,23H,1H3
• InChI Key： JEMPBPCJIIXYER-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2Cl)N=C1C(=NNC1=CC=C(C)C=C1)C#N

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 533.7±60.0 °C(Predicted)
• pka: 6.45±0.10(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Chemical Profile of (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477188-49-1)

The compound (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, identified by its CAS number 477188-49-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. Its unique framework, incorporating elements such as a thiazole core and aryl substituents, positions it as a candidate for further exploration in the development of novel therapeutic agents.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thiazole derivatives in medicinal applications. The thiazole ring, characterized by its sulfur and nitrogen atoms, is known for its versatility in forming stable complexes with biological targets. In particular, derivatives of thiazole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a cyano group in the structure of (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide suggests potential interactions with biological systems that warrant further investigation.

The molecular design of this compound incorporates several key features that contribute to its pharmacological profile. The 2,4-dichlorophenyl substituent and the 4-methylphenyl group are particularly noteworthy, as they introduce electronic and steric effects that can modulate the compound's binding affinity to biological targets. These substituents may also influence metabolic stability and pharmacokinetic properties, making them critical factors in drug design.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide are essential for identifying new therapeutic modalities. The compound's structural motifs are reminiscent of established drug candidates that have demonstrated efficacy in preclinical studies. For instance, thiazole-based molecules have been reported to exhibit inhibitory activity against various enzymes and receptors implicated in human diseases.

The cyano group within the molecule's structure is another critical feature that may contribute to its biological activity. Cyano-substituted compounds are known to exhibit diverse pharmacological effects, including analgesic and anti-inflammatory properties. The incorporation of this group into the thiazole framework may enhance the compound's interaction with specific biological targets, potentially leading to novel therapeutic applications.

The synthesis of (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide involves multi-step organic transformations that highlight the synthetic capabilities of modern pharmaceutical chemistry. The process typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, may be employed to construct the complex molecular framework efficiently.

Evaluation of the compound's pharmacological properties is crucial for determining its potential as a lead molecule in drug development. In vitro assays can provide insights into its interaction with biological targets such as enzymes and receptors. Additionally, computational modeling techniques can be utilized to predict binding affinities and optimize molecular interactions. These approaches are integral to understanding the compound's mechanism of action and identifying potential therapeutic applications.

The structural complexity of (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide presents both challenges and opportunities for further research. While its intricate framework may complicate synthetic efforts and metabolic processing, it also offers a rich scaffold for structural modification. By systematically varying substituents or functional groups within the molecule, researchers can explore a wide range of pharmacological profiles and identify more potent or selective analogs.

The compound's potential relevance extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a valuable tool for studying fundamental aspects of heterocyclic chemistry and molecular recognition. Researchers may utilize this molecule as a reference standard or intermediate in synthetic protocols aimed at developing novel heterocyclic derivatives with enhanced biological activity.

In conclusion, (E)-4-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477188-49-1) represents a promising candidate for further exploration in medicinal chemistry. Its complex structure and diverse functional groups position it as a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. Continued research into its pharmacological properties will be essential for unlocking its full therapeutic potential.